Cas no 5736-97-0 (Benzaldehyde,3,5-diiodo-4-propoxy-)
5736-97-0 structure
Product Name:Benzaldehyde,3,5-diiodo-4-propoxy-
CAS No:5736-97-0
MF:C16H15N3S
MW:281.375401735306
CID:384238
PubChem ID:854616
Update Time:2025-04-19
Benzaldehyde,3,5-diiodo-4-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3,5-diiodo-4-propoxy-
- 4-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
- F0311-0906
- CBMicro_029935
- AKOS005362445
- BIM-0029767.P001
- 92969-15-8
- 4-(o-tolyl)-5-(p-tolyl)-4H-1,2,4-triazole-3-thiol
- 4-(2-methylphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
- DTXSID70357593
- 5736-97-0
- SCHEMBL10012631
- 4-O-TOLYL-5-P-TOLYL-4H-(1,2,4)TRIAZOLE-3-THIOL
-
- Inchi: 1S/C16H15N3S/c1-11-7-9-13(10-8-11)15-17-18-16(20)19(15)14-6-4-3-5-12(14)2/h3-10H,1-2H3,(H,18,20)
- InChI Key: ULZZRAYOQWREQK-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC(C)=CC=2)N1C1C=CC=CC=1C
Computed Properties
- Exact Mass: 281.09885
- Monoisotopic Mass: 281.09866866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 27.63
Benzaldehyde,3,5-diiodo-4-propoxy- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
5736-97-0 (Benzaldehyde,3,5-diiodo-4-propoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk